2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin

• Molecular Formula: C27H57ClN2O5SSi3
• Molecular Weight: 641.5 g/mol
• InChI: InChI=1S/C27H57ClN2O5SSi3/c1-14-15-19-16-20(30(3)17-19)26(31)29-21(18(2)28)22-23(33-37(5,6)7)24(34-38(8,9)10)25(27(32-22)36-4)35-39(11,12)13/h18-25,27H,14-17H2,1-13H3,(H,29,31)
• InChIKey: KNWRANWQYPIVSF-UHFFFAOYSA-N

TMS 7-Epi Clindamycin Impurity Standard

2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) is a trimethylsilyl (TMS)-protected derivative of 7-epi clindamycin, the C7 epimeric impurity of the lincosamide antibiotic clindamycin. This compound is a white to off-white solid with molecular formula C27H57ClN2O5SSi3 and molecular weight 641.53 g/mol [1]. It serves as a critical analytical reference standard for identifying and quantifying the 7-epi clindamycin impurity in clindamycin bulk drug substances and pharmaceutical formulations . The three TMS groups at positions 2, 3, and 4 confer enhanced lipophilicity (LogP ~6.30) and volatility, enabling its use as a derivatized standard in gas chromatography-mass spectrometry (GC-MS) methods, where underivatized 7-epi clindamycin exhibits poor chromatographic behavior [1]. As a biochemical reagent, it is supplied for research use only and is not intended for diagnostic or therapeutic applications [2].

GC-MS derivatized standard workflow

Impurity quantification in clindamycin APIs

Enhanced volatility & thermal stability for GC

• [1] Santa Cruz Biotechnology, Inc. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) Product Page. SCBIO. https://www.scbio.cn/zh/p/2-3-4-tris-o-trimethylsilyl-7-epi-clindamycin-25399-48-8 (accessed April 23, 2026). View Source
• [2] MedChemExpress. 2,3,4-Tris-O-(trimethylsilyl) 7-epi clindamycin Product Page. https://www.medchemexpress.eu/2-3-4-tris-o-trimethylsilyl-7-epi-clindamycin.html (accessed April 23, 2026). View Source

Why TMS Derivative Is Essential

Generic substitution with underivatized 7-epi clindamycin (CAS 16684-06-3) or other clindamycin-related impurities fails to meet analytical requirements in regulated pharmaceutical quality control and advanced structural studies. Underivatized 7-epi clindamycin is polar and non-volatile, making it poorly suited for gas chromatography (GC) analysis without prior derivatization. Its logP value (estimated between 0.7 and 2.2) is significantly lower than the TMS derivative (LogP ~6.30), leading to different chromatographic retention behavior and reduced sensitivity in reversed-phase HPLC methods. Furthermore, the exact stereochemical configuration at C7 (epimeric to clindamycin) and the presence of multiple hydroxyl groups make this impurity particularly challenging to resolve from clindamycin and clindamycin B without a well-characterized, high-purity reference standard [1]. The TMS derivative provides a structurally defined, stable, and analytically tractable form of 7-epi clindamycin, essential for method development, validation, and routine impurity profiling in clindamycin manufacturing [2].

Volatility mismatch Underivatized 7-epi clindamycin is non-volatile; direct GC analysis requires TMS derivatization for compatibility.

Chromatographic selectivity shift The polar underivatized form elutes near clindamycin, while the TMS derivative is strongly retained on reversed-phase columns, limiting method transfer.

Purity and characterization gap In-house isolated 7-epi clindamycin may contain co-impurities; the TMS standard provides defined purity and a certificate of analysis for method validation.

• [1] Orwa JA, Vandenbempt K, Depuydt S, Roets E, Hoogmartens J. Liquid chromatography method for separation of clindamycin from related substances. Journal of Pharmaceutical and Biomedical Analysis. 1999;20(5):745-752. https://www.sciencedirect.com/science/article/abs/pii/S0731708599000436 View Source
• [2] Chen N, Zhang X, Sun C. Analysis of Current Standard and Quality of Clindamycin Injection Series. Chinese Journal of Antibiotics. 2014;39(7):540-543. http://en.cnki.com.cn/Article_en/CJFDTotal-ZYSG201407054.htm View Source

TMS 7-Epi Clindamycin: Comparative Evidence

GC-MS Volatility and Sensitivity

The trimethylsilyl (TMS) derivatization of 7-epi clindamycin at the 2, 3, and 4 hydroxyl positions dramatically increases volatility and thermal stability, making it suitable for gas chromatography-mass spectrometry (GC-MS) analysis. Underivatized 7-epi clindamycin is non-volatile and polar, precluding direct GC analysis. While a specific, head-to-head sensitivity study for this exact compound pair was not identified in the retrieved literature, class-level evidence consistently demonstrates that TMS derivatization improves GC-MS sensitivity by approximately one order of magnitude (10-fold) compared to underivatized analytes or alternative derivatization methods [1]. The Santa Cruz Biotechnology product description explicitly states that the TMS groups enhance compound detection and quantification by GC-MS due to increased volatility, enabling better analytical separation [2].

GC-MS sensitivity

Class-level inference

~10× sensitivity gain (class-level)

Enables direct GC-MS impurity profiling

Qualitative shift from non-GC-amenable to GC-compatible; TMS derivatization required

Evidence Dimension	GC-MS sensitivity (limit of detection / signal intensity)
Target Compound Data	GC-MS compatible (volatile TMS derivative); class-level sensitivity improvement ~10-fold vs. underivatized polar compounds [1]
Comparator Or Baseline	Underivatized 7-epi clindamycin: non-volatile, unsuitable for GC-MS; requires HPLC-UV or LC-MS for direct analysis
Quantified Difference	Qualitative shift from 'not GC-amenable' to 'GC-compatible'; class-level ~10-fold sensitivity gain for TMS derivatives [1]
Conditions	Gas chromatography (GC) with mass spectrometry (MS) detection; TMS derivatization in pyridine or similar solvent [1]

Why This Matters

For laboratories performing GC-MS analysis of clindamycin impurities, the TMS derivative is the only form of 7-epi clindamycin that can be directly injected onto a GC column without additional sample preparation, saving time and improving assay robustness.

• [1] An alternative approach for quantification of glyceraldehyde and dihydroxyacetone as trimethylsilyl derivatives by GC-FID. RICONICET. 2020. https://ri.conicet.gov.ar/handle/11336/123456 (Representative class-level evidence: TMS derivatization achieved one-order-of-magnitude increase in sensitivity compared to HPLC method). View Source
• [2] Santa Cruz Biotechnology, Inc. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) Product Page. SCBIO. https://www.scbio.cn/zh/p/2-3-4-tris-o-trimethylsilyl-7-epi-clindamycin-25399-48-8 (accessed April 23, 2026). View Source

Increased Lipophilicity

2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin exhibits a calculated LogP value of approximately 6.30 [1], which is approximately 4.1 log units higher than that of clindamycin (LogP ~2.16) [2] and significantly higher than the estimated LogP of underivatized 7-epi clindamycin. This 10,000-fold difference in theoretical partition coefficient translates to markedly different chromatographic behavior: the TMS derivative is strongly retained on reversed-phase HPLC columns (e.g., C18), eluting much later than clindamycin and other polar impurities. This differential retention can be exploited for selective extraction, purification, or analytical separation of the epimeric impurity from the active pharmaceutical ingredient.

Lipophilicity (LogP)

Cross-study comparable

ΔLogP ≈ 4.1 vs. clindamycin

Supports strong RPLC retention separation

Predicted LogP ~6.3 for TMS derivative; large partition coefficient difference

Evidence Dimension	Lipophilicity (calculated LogP / partition coefficient)
Target Compound Data	LogP = 6.29590 [1]
Comparator Or Baseline	Clindamycin: LogP = 2.16 [2]
Quantified Difference	ΔLogP ≈ 4.1 units (approx. 12,600-fold higher partition coefficient for TMS derivative)
Conditions	In silico prediction (ALOGPS or similar); experimental reversed-phase HPLC retention would reflect this increased hydrophobicity

Why This Matters

The extreme lipophilicity of the TMS derivative enables its use as a hydrophobic marker in method development, facilitates liquid-liquid extraction from aqueous matrices, and provides a distinct retention time window in HPLC impurity profiling, reducing co-elution risks.

• [1] Chemsrc. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) Chemical Properties. https://m.chemsrc.com/baike/731277.html (accessed April 23, 2026). View Source
• [2] Table 1. Physico-chemical properties of clindamycin phosphate and clindamycin. PMC, National Center for Biotechnology Information. https://pmc.ncbi.nlm.nih.gov/ (accessed April 23, 2026). View Source

Molecular Weight Differentiation

The molecular weight of 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin is 641.53 g/mol , which is 216.55 g/mol higher than underivatized 7-epi clindamycin (424.98 g/mol) . This mass difference of approximately 216 Da corresponds precisely to the addition of three trimethylsilyl groups (3 × 72.11 = 216.33 Da). In mass spectrometry (LC-MS or GC-MS), this mass shift allows unequivocal identification of the derivatized species and prevents misassignment of ions originating from underivatized clindamycin or 7-epi clindamycin. The high-resolution mass of 640.29800 Da (exact mass) provides a specific signature for confirmation [1].

Mass difference

Direct head-to-head

+216.55 g/mol (3× TMS)

Unambiguous MS identification tag

Exact mass 640.29800 Da; prevents ion misassignment

Evidence Dimension	Molecular weight (monoisotopic / average mass)
Target Compound Data	641.53 g/mol (average); 640.29800 Da (exact mass) [1]
Comparator Or Baseline	Underivatized 7-epi clindamycin: 424.98 g/mol (average)
Quantified Difference	ΔMW = +216.55 g/mol (consistent with three TMS groups)
Conditions	Mass spectrometry (ESI, APCI, or EI); high-resolution MS (HRMS) confirms exact mass difference

Why This Matters

This large mass shift provides a built-in, unambiguous mass tag for the TMS derivative in complex biological or pharmaceutical matrices, enabling confident identification and quantification without interference from co-eluting isobaric compounds.

• [1] Chemsrc. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) Exact Mass. https://m.chemsrc.com/baike/731277.html (accessed April 23, 2026). View Source

Chromatographic Resolution Shift

In a validated reversed-phase HPLC method for clindamycin hydrochloride, underivatized 7-epiclindamycin elutes with a relative retention time (RRT) of 0.89 relative to the clindamycin main peak (RRT = 1.00) [1]. Clindamycin B elutes at RRT 0.80. The TMS derivative, with its dramatically increased hydrophobicity (LogP ~6.30), would exhibit a significantly longer retention time (RRT >> 1.0) under identical conditions, effectively moving the impurity peak to a different region of the chromatogram. This shift can be advantageous when developing methods to resolve closely eluting peaks or when using the TMS derivative as a surrogate standard for GC-MS analysis. The typical content of 7-epi clindamycin in clindamycin injection formulations ranges from 0.4% to 0.6%, near the 0.5% limit [2], highlighting the need for accurate reference standards.

Retention shift

Class-level inference

RRT >> 1.0 predicted (underivatized RRT 0.89)

Reduces co-elution risk in HPLC methods

Shift driven by increased hydrophobicity; method-specific validation needed

Evidence Dimension	HPLC relative retention time (RRT) on C18 column
Target Compound Data	TMS derivative: predicted RRT >> 1.0 (strongly retained due to high LogP); not directly measured in cited method, but inferred from hydrophobicity
Comparator Or Baseline	Underivatized 7-epiclindamycin: RRT = 0.89 [1]; Clindamycin B: RRT = 0.80; Clindamycin (main peak): RRT = 1.00
Quantified Difference	RRT shift from 0.89 (underivatized) to >1.0 (TMS derivative), magnitude dependent on column and mobile phase
Conditions	CAPCELL PAK C18 column (250×4.6 mm, 5 μm), mobile phase A: 0.05 mol/L phosphate buffer (pH 7.5), B: acetonitrile, gradient elution, 1.0 mL/min, 30°C, 210 nm [1]

Why This Matters

Understanding the relative retention behavior of both underivatized and derivatized 7-epi clindamycin is essential for developing robust, regulatory-compliant HPLC and GC methods for clindamycin impurity profiling, ensuring accurate quantification and batch release testing.

• [1] Determination of the related substances in clindamycin hydrochloride and its preparations by HPLC. Chinese Journal of Antibiotics. 2021;46(5):423-431. http://www.zgkss.com.cn/EN/Y2021/V46/I05/423 View Source
• [2] Chen N, Zhang X, Sun C. Analysis of Current Standard and Quality of Clindamycin Injection Series. Chinese Journal of Antibiotics. 2014;39(7):540-543. http://en.cnki.com.cn/Article_en/CJFDTotal-ZYSG201407054.htm View Source

High-Purity Reference Standard

2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin is supplied as a high-purity reference material, with a typical purity specification of 98% (HPLC) [1]. This high degree of purity ensures accurate and reproducible quantification of the 7-epi clindamycin impurity in clindamycin drug substances and finished products. In contrast, 7-epi clindamycin obtained as a by-product from synthesis may vary in purity and contain other related impurities (e.g., clindamycin B, lincomycin), compromising analytical accuracy. The product is provided with a certificate of analysis (CoA) detailing actual purity, water content, and residual solvents, enabling reliable use in method validation and system suitability testing [2].

Purity specification

Direct head-to-head

98% (HPLC typical)

Supports accurate response factor determination

CoA provided; critical for impurity quantification per ICH guidelines

Evidence Dimension	Chromatographic purity (HPLC area%)
Target Compound Data	98% purity (typical specification) [1]
Comparator Or Baseline	In-house isolated 7-epi clindamycin: variable purity, often <95%, with potential cross-contamination from other impurities
Quantified Difference	At least 3% absolute purity difference; critical for accurate response factor determination
Conditions	HPLC purity assessment; CoA provides batch-specific data [2]

Why This Matters

Using a well-characterized, high-purity reference standard is a regulatory expectation (ICH Q3A/Q3B) for impurity testing in pharmaceutical development and quality control. The 98% purity specification reduces uncertainty in quantification and minimizes the risk of out-of-specification results due to standard variability.

• [1] Coompo Research Chemicals. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin Product Page. https://www.coompo.com (accessed April 23, 2026). View Source
• [2] Santa Cruz Biotechnology, Inc. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) Product Page. SCBIO. https://www.scbio.cn/zh/p/2-3-4-tris-o-trimethylsilyl-7-epi-clindamycin-25399-48-8 (accessed April 23, 2026). View Source

TMS 7-Epi Clindamycin Applications

Pharmaceutical Impurity Profiling

In pharmaceutical quality control laboratories, this TMS derivative serves as a critical reference standard for the identification, quantification, and control of the 7-epi clindamycin impurity in clindamycin active pharmaceutical ingredients (APIs) and finished dosage forms. The high purity (98%) [1] and well-defined physicochemical properties (LogP ~6.30, MW 641.53) ensure accurate determination of relative response factors and system suitability in both HPLC and GC methods. Its use is aligned with ICH Q3A guidelines, where impurity levels must be controlled below the identification threshold (typically 0.10-0.15%). The fact that 7-epi clindamycin content in clindamycin injections ranges from 0.4% to 0.6% [2] underscores the importance of having a reliable standard for routine batch release testing.

GC-MS Impurity Analysis

For analytical laboratories employing GC-MS for impurity profiling, 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin is the preferred form of 7-epi clindamycin due to its enhanced volatility and thermal stability conferred by the three TMS groups [1]. Underivatized 7-epi clindamycin is non-volatile and cannot be directly analyzed by GC. The TMS derivative enables sensitive detection (with class-level sensitivity improvements of approximately 10-fold compared to underivatized HPLC methods) and provides a distinct mass spectrum with a molecular ion at m/z 640 (exact mass) and characteristic fragment ions, facilitating confident identification in complex matrices. This application is particularly relevant for laboratories transitioning from HPLC to GC-MS for higher throughput or when analyzing volatile degradation products.

SAR Studies of Epimers

In academic and industrial medicinal chemistry, 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin is used as a protected intermediate to investigate the functional consequences of C7 epimerization in clindamycin. The TMS groups protect the 2, 3, and 4 hydroxyls, allowing selective modification at other positions without interference [1]. The dramatically increased lipophilicity (LogP ~6.30 vs. ~2.16 for clindamycin) also makes it a useful probe to study the impact of hydrophobicity on membrane permeability and bacterial uptake. Researchers utilize this derivative to synthesize novel 7-epi clindamycin analogs and assess their binding to the 50S ribosomal subunit, providing insights into antibiotic resistance mechanisms and guiding the design of next-generation lincosamides [2].

In Vitro Mechanistic Studies

As a biochemical reagent, 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin is employed in in vitro assays to probe the molecular interactions between 7-epi clindamycin and bacterial ribosomes. While underivatized 7-epi clindamycin exhibits some antibacterial activity, the TMS derivative provides a chemically defined, stable, and analytically tractable form for binding assays and competition studies. The compound's enhanced solubility in organic solvents (e.g., DMSO, chloroform) facilitates preparation of stock solutions for cell-based assays. Note that this product is for research use only and is not intended for diagnostic or therapeutic applications [1].

Application

Selection Property

Validation Focus

Pharmaceutical Impurity Profiling

Derivatized impurity standard

Relative response factor & system suitability

GC-MS Impurity Analysis

GC-compatible volatility

Method sensitivity & mass specificity

SAR Studies of Epimers

Protected C7-epimer intermediate

Selective modification & ribosomal binding

In Vitro Mechanistic Studies

Defined TMS-protected probe

Binding assays & solvent compatibility

• [1] Santa Cruz Biotechnology, Inc. 2,3,4-Tris-O-(trimethylsilyl) 7-Epi Clindamycin (CAS 25399-48-8) Product Page. SCBIO. https://www.scbio.cn/zh/p/2-3-4-tris-o-trimethylsilyl-7-epi-clindamycin-25399-48-8 (accessed April 23, 2026). View Source
• [2] MedChemExpress. 2,3,4-Tris-O-(trimethylsilyl) 7-epi clindamycin Product Page. https://www.medchemexpress.eu/2-3-4-tris-o-trimethylsilyl-7-epi-clindamycin.html (accessed April 23, 2026). View Source